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Compound of Interest

Compound Name: Hydroxy Bosentan-d4

Cat. No.: B588148 Get Quote

This guide provides comprehensive safety, handling, and storage guidelines for Hydroxy
Bosentan-d4, intended for researchers, scientists, and drug development professionals. Due

to the limited availability of a specific Safety Data Sheet (SDS) for this deuterated compound,

the safety and handling protocols outlined below are largely based on the properties of its

parent compound, Bosentan, and established best practices for handling chemical reagents in

a laboratory setting.

Chemical and Physical Properties
Hydroxy Bosentan-d4 is a deuterated analog of Hydroxy Bosentan, the primary active

metabolite of the drug Bosentan.[1][2] It is primarily utilized as an internal standard in analytical

and pharmacokinetic research to ensure accurate quantification of Bosentan and its

metabolites in biological samples.[1][3]

Table 1: Chemical and Physical Data for Hydroxy Bosentan-d4
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Property Value Source

Chemical Name

4-(1-hydroxy-2-methylpropan-

2-yl)-N-[5-(2-

methoxyphenoxy)-2-pyrimidin-

2-yl-6-(1,1,2,2-tetradeuterio-2-

hydroxyethoxy)pyrimidin-4-

yl]benzenesulfonamide

[4]

Synonyms
Ro 48-5033-d4, Ro 48-8634-

d4

CAS Number 1065472-91-4

Molecular Formula C₂₇H₂₅D₄N₅O₇S

Molecular Weight 571.64 g/mol

Appearance White Solid

Safety and Handling
For research use only. Not for human or veterinary use. As a specific Safety Data Sheet for

Hydroxy Bosentan-d4 is not readily available, the following guidelines are based on the

parent compound, Bosentan, and general principles of laboratory safety.

Personal Protective Equipment (PPE)
A standard suite of personal protective equipment should be worn at all times when handling

Hydroxy Bosentan-d4 to minimize the risk of exposure.

Table 2: Recommended Personal Protective Equipment
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not typically required when handled in a well-

ventilated area or a fume hood. Use a NIOSH-

approved respirator if handling large quantities

or if dust is generated.

Engineering Controls
Ventilation: Handle in a well-ventilated laboratory. For procedures that may generate dust or

aerosols, use a chemical fume hood.

Eyewash Station: An easily accessible eyewash station should be available.

Safety Shower: A safety shower should be in close proximity.

Handling Procedures
Avoid inhalation of dust.

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Guidelines
Proper storage is crucial to maintain the integrity and stability of Hydroxy Bosentan-d4.

Table 3: Recommended Storage Conditions
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Parameter Recommendation Source

Temperature
-20°C for long-term storage. 2-

8°C is also cited for storage.

Atmosphere
Store under an inert

atmosphere.

Other Conditions

The compound is noted as

being hygroscopic; protect

from moisture.

Experimental Protocols
General Weighing and Solution Preparation Protocol

Preparation: Ensure all necessary PPE is worn. Prepare the balance and all necessary

glassware in a chemical fume hood.

Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully transfer the

desired amount of Hydroxy Bosentan-d4 to the vessel.

Dissolution: Add the appropriate solvent (e.g., methanol or dimethyl sulfoxide) to the

weighing vessel to dissolve the compound. Ensure complete dissolution before transferring

to a volumetric flask.

Dilution: Rinse the weighing vessel with additional solvent and transfer the rinse to the

volumetric flask to ensure a quantitative transfer. Dilute to the final desired concentration.

Storage of Solution: Store the resulting solution in a tightly sealed container at the

recommended temperature, protected from light.

Visualized Workflows and Pathways
Metabolic Pathway of Bosentan
Hydroxy Bosentan is the primary active metabolite of Bosentan, formed through metabolism by

cytochrome P450 enzymes, primarily CYP2C9 and CYP3A4.
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Bosentan Metabolism
(CYP2C9, CYP3A4)

Hydroxy Bosentan
(Active Metabolite)

Click to download full resolution via product page

Caption: Metabolic conversion of Bosentan to Hydroxy Bosentan.

Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of chemical compounds

like Hydroxy Bosentan-d4 in a laboratory setting.
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Start: Prepare to Handle Chemical

Assess Risks and Review SDS/Safety Info

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Engineering Controls
(Fume Hood, Ventilated Area)

Perform Chemical Handling
(Weighing, Dissolving, etc.)

Clean Work Area and Equipment

Store Chemical Properly

Dispose of Waste Correctly

End: Procedure Complete

Click to download full resolution via product page

Caption: General workflow for safe laboratory chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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